Cas no 72906-10-6 (O,O-bis(5-methylhexyl) hydrogen dithiophosphate)

72906-10-6 structure
Product name:O,O-bis(5-methylhexyl) hydrogen dithiophosphate
O,O-bis(5-methylhexyl) hydrogen dithiophosphate Chemical and Physical Properties
Names and Identifiers
-
- O,O-bis(5-methylhexyl) hydrogen dithiophosphate
- bis(5-methylhexoxy)-sulfanyl-sulfanylidene-λ<sup>5</sup>-phosphane
- DTXSID00993685
- O,O-Bis(5-methylhexyl) hydrogen phosphorodithioate
- 72906-10-6
-
- Inchi: InChI=1S/C14H31O2PS2/c1-13(2)9-5-7-11-15-17(18,19)16-12-8-6-10-14(3)4/h13-14H,5-12H2,1-4H3,(H,18,19)
- InChI Key: ZWDNDBKBNCKCQR-UHFFFAOYSA-N
- SMILES: CC(C)CCCCOP(=S)(OCCCCC(C)C)S
Computed Properties
- Exact Mass: 326.15053
- Monoisotopic Mass: 326.15
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- Density: 1.022
- Boiling Point: 388.1°C at 760 mmHg
- Flash Point: 188.5°C
- Refractive Index: 1.49
- PSA: 18.46
- LogP: 6.47710
O,O-bis(5-methylhexyl) hydrogen dithiophosphate Related Literature
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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3. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
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